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Compound of Interest

Compound Name: 3-Fluoro-5-methylbenzoic acid

CAS No.: 518070-19-4

Cat. No.: B104692

Get Quote

This technical guide provides a detailed analysis of the expected spectral characteristics of 3-
fluoro-5-methylbenzoic acid (CAS 518070-19-4).[1][2][3] Intended for researchers, scientists,

and professionals in drug development, this document outlines the theoretical underpinnings

and practical considerations for the spectroscopic analysis of this compound using Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS). While experimental

data for this specific molecule is not readily available in public databases, this guide

synthesizes established spectroscopic principles and data from analogous compounds to

present a robust predictive analysis.

Introduction
3-Fluoro-5-methylbenzoic acid is a substituted aromatic carboxylic acid. Its structure,

featuring a benzene ring with a carboxylic acid group, a fluorine atom, and a methyl group at

positions 1, 3, and 5 respectively, presents a unique spectroscopic fingerprint. Understanding

these spectral characteristics is paramount for its identification, purity assessment, and

elucidation of its role in various chemical and pharmaceutical applications. This guide will delve

into the predicted ¹H NMR, ¹³C NMR, IR, and MS spectra, providing a comprehensive

interpretation based on fundamental principles and comparative data from similar molecules.
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Part 1: Nuclear Magnetic Resonance (NMR)
Spectroscopy
NMR spectroscopy is an indispensable tool for elucidating the carbon-hydrogen framework of

organic molecules. For 3-fluoro-5-methylbenzoic acid, both ¹H and ¹³C NMR will provide

critical information about the electronic environment of the protons and carbons in the

molecule.

Predicted ¹H NMR Spectral Data
The ¹H NMR spectrum is expected to show distinct signals for the aromatic protons, the

carboxylic acid proton, and the methyl protons. The chemical shifts are influenced by the

electron-withdrawing nature of the fluorine and carboxylic acid groups and the electron-

donating nature of the methyl group. Aromatic protons are strongly deshielded and typically

appear in the 6.5-8.0 ppm region.[4][5] Protons on carbons directly bonded to an aromatic ring,

known as benzylic protons, usually appear around 2.0-3.0 ppm.[4]

Predicted

Signal

Chemical Shift

(δ, ppm)
Multiplicity

Coupling

Constant (J,

Hz)

Assignment

1 ~11-13 Singlet (broad) - -COOH

2 ~7.7-7.9

Singlet or

Doublet of

doublets

~2-3 Hz (⁴JH-F),

~1-2 Hz (⁴JH-H)
H-2

3 ~7.5-7.7
Doublet of

doublets

~8-9 Hz (³JH-F),

~1-2 Hz (⁴JH-H)
H-4

4 ~7.3-7.5

Singlet or

Doublet of

doublets

~2-3 Hz (⁵JH-F),

~1-2 Hz (³JH-H)
H-6

5 ~2.4 Singlet - -CH₃
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The broad singlet for the carboxylic acid proton at a downfield shift of ~11-13 ppm is

characteristic and is due to strong hydrogen bonding and deshielding by the carbonyl group.

The aromatic region will display three distinct signals for the three aromatic protons. The

fluorine atom will introduce additional splitting (H-F coupling) to the adjacent protons. The

proton at position 2 (H-2) is expected to be the most downfield due to the deshielding effects of

the adjacent carboxylic acid and the meta-positioned fluorine. H-4 will likely appear as a

doublet of doublets due to coupling with the fluorine (³JH-F) and H-2 (⁴JH-H). H-6 will also be a

complex multiplet due to coupling with H-2, H-4, and the fluorine atom. The methyl group

protons are expected to appear as a singlet around 2.4 ppm, a typical region for benzylic

protons.[4]

Predicted ¹³C NMR Spectral Data
The ¹³C NMR spectrum will provide information on the carbon skeleton. The chemical shifts are

influenced by the nature of the substituents on the aromatic ring. Carbons in an aromatic ring

typically absorb in the range of 120-150 ppm.[6] Electron-withdrawing groups like fluorine and

the carboxylic acid group will cause a downfield shift for the carbons they are attached to, while

electron-donating groups like the methyl group will cause an upfield shift.

Predicted Signal Chemical Shift (δ, ppm) Assignment

1 ~165-170 -COOH

2
~161-164 (d, ¹JC-F ≈ 240-250

Hz)
C-3

3 ~140-143 C-5

4 ~132-135 C-1

5 ~125-128 (d, ³JC-F ≈ 8-10 Hz) C-4

6 ~120-123 (d, ³JC-F ≈ 6-8 Hz) C-6

7
~115-118 (d, ²JC-F ≈ 20-25

Hz)
C-2

8 ~20-22 -CH₃
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The carbonyl carbon of the carboxylic acid is expected at the most downfield position (~165-

170 ppm). The carbon directly attached to the fluorine (C-3) will show a large one-bond C-F

coupling constant (¹JC-F) and will be significantly downfield. The other aromatic carbons will

also exhibit smaller C-F couplings. The quaternary carbons (C-1 and C-5) will likely have lower

intensities compared to the protonated carbons. The methyl carbon will appear at the most

upfield position (~20-22 ppm). The specific chemical shifts are estimations based on additive

substituent effects on benzene.

Experimental Protocol for NMR Spectroscopy
Sample Preparation:

Weigh approximately 5-10 mg of 3-fluoro-5-methylbenzoic acid.

Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or

DMSO-d₆) in a clean, dry vial.[7][8][9][10][11] The choice of solvent is critical as it can

influence chemical shifts.[7]

Filter the solution through a small plug of cotton or glass wool in a Pasteur pipette directly

into a clean 5 mm NMR tube to remove any particulate matter.[8][9]

Cap the NMR tube securely.

Data Acquisition Workflow:

Figure 1: NMR Spectroscopy Workflow

Part 2: Infrared (IR) Spectroscopy
IR spectroscopy is a powerful technique for identifying functional groups within a molecule. The

IR spectrum of 3-fluoro-5-methylbenzoic acid will be dominated by absorptions from the

carboxylic acid group and the substituted benzene ring.

Predicted IR Spectral Data
The characteristic IR absorptions for carboxylic acids include a very broad O-H stretch, a

strong C=O stretch, and C-O stretching vibrations.[1][2][3][12]
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Predicted Absorption (cm⁻¹) Intensity Assignment

2500-3300 Broad, Strong
O-H stretch (carboxylic acid

dimer)

~1700-1720 Strong, Sharp
C=O stretch (conjugated

carboxylic acid)

~1600, ~1475 Medium C=C stretch (aromatic ring)

~1400-1440 Medium O-H bend

~1280-1320 Strong C-O stretch

~1100-1200 Strong C-F stretch

~800-900 Strong
C-H out-of-plane bend

(aromatic)

Expertise & Experience: Interpreting the Predicted IR Spectrum

The most prominent feature will be the very broad O-H stretching band from 2500-3300 cm⁻¹,

which is characteristic of a hydrogen-bonded carboxylic acid dimer.[1][2][3] The carbonyl (C=O)

stretching frequency is expected around 1700-1720 cm⁻¹, slightly lower than a non-conjugated

carboxylic acid due to conjugation with the aromatic ring.[2][12] The C-F stretch will likely

appear as a strong band in the 1100-1200 cm⁻¹ region. The substitution pattern on the

benzene ring (1,3,5-trisubstituted) will influence the C-H out-of-plane bending vibrations, which

are expected in the 800-900 cm⁻¹ region.

Experimental Protocol for IR Spectroscopy (FT-IR)
Sample Preparation (KBr Pellet Method):

Grind a small amount (1-2 mg) of 3-fluoro-5-methylbenzoic acid with about 100-200 mg of

dry potassium bromide (KBr) using an agate mortar and pestle until a fine, uniform powder is

obtained.

Place a portion of the powder into a pellet press.

Apply pressure to form a transparent or translucent pellet.
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Data Acquisition Workflow:

Figure 2: FT-IR Spectroscopy Workflow

Part 3: Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its identification and structural elucidation. Electron Ionization (EI)

is a common technique for volatile organic compounds.

Predicted Mass Spectrum (Electron Ionization)
The mass spectrum of 3-fluoro-5-methylbenzoic acid is expected to show a molecular ion

peak (M⁺) corresponding to its molecular weight (154.14 g/mol ), along with several

characteristic fragment ions.[1] The fragmentation of benzoic acid derivatives often involves the

loss of the hydroxyl group, the entire carboxyl group, and fragmentation of the aromatic ring.

[13]

m/z
Predicted Relative

Abundance

Possible Fragment

Ion
Fragment Lost

154 Moderate [C₈H₇FO₂]⁺˙ (M⁺˙) -

137 High [C₈H₆FO]⁺ -OH

109 High [C₇H₆F]⁺ -COOH

91 Moderate [C₇H₇]⁺ -F, -COOH

81 Moderate [C₆H₄F]⁺ -CH₃, -COOH

Expertise & Experience: Interpreting the Predicted Mass Spectrum

The molecular ion peak at m/z 154 should be clearly visible. A prominent peak at m/z 137 is

expected, corresponding to the loss of a hydroxyl radical (-OH) from the carboxylic acid group,

forming a stable acylium ion.[13] Another significant fragment at m/z 109 would result from the

loss of the entire carboxyl group (-COOH). The peak at m/z 91 could correspond to a tropylium-

like ion, a common fragment for toluene derivatives. The presence of fluorine will also influence
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the fragmentation pattern, and fragments containing fluorine will have characteristic isotopic

patterns.

Experimental Protocol for Mass Spectrometry (GC-MS
with EI)
Sample Preparation:

Prepare a dilute solution of 3-fluoro-5-methylbenzoic acid (e.g., 1 mg/mL) in a volatile

organic solvent such as methanol or dichloromethane.

Data Acquisition Workflow:

Figure 3: GC-MS Workflow with Electron Ionization

Conclusion
This technical guide has provided a comprehensive, albeit predictive, analysis of the NMR, IR,

and MS spectral data for 3-fluoro-5-methylbenzoic acid. The interpretations are grounded in

fundamental spectroscopic principles and data from structurally related compounds. The

detailed experimental protocols and workflows offer a practical framework for researchers to

acquire and analyze the spectral data of this and similar molecules. As experimental data for 3-
fluoro-5-methylbenzoic acid becomes publicly available, this guide can serve as a valuable

reference for comparison and further structural confirmation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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